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Abstract
Tributylphosphine (PBu₃) is a versatile organophosphorus compound widely employed in

organic synthesis and catalysis. Its unique combination of strong nucleophilicity, reducing

capabilities, and efficacy as a ligand for transition metals makes it an invaluable reagent in

academic and industrial research. This technical guide provides a comprehensive overview of

the physical and chemical properties of tributylphosphine, supported by structured data,

detailed experimental protocols, and visualizations of key reaction pathways.

Physical Properties
Tributylphosphine is a colorless to yellowish, oily liquid characterized by a strong, garlic-like,

or nauseating odor.[1][2] Due to its sensitivity to atmospheric oxygen, it is typically handled

using air-free techniques.[1] Key physical properties are summarized in the table below for

easy reference.
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Property Value References

Molecular Formula C₁₂H₂₇P [3]

Molar Mass 202.32 g/mol [1]

Appearance
Colorless to yellowish oily

liquid
[1][2]

Odor Strong, garlic-like, nauseating [1][2]

Density 0.81 - 0.82 g/mL at 25 °C [1][4]

Melting Point -60 to -65 °C [5]

Boiling Point
240 °C at 760 mmHg; 150 °C

at 50 mmHg
[3][5]

Flash Point -17 °C [6]

Autoignition Temperature 200 °C [6]

Solubility
Insoluble in water; Soluble in

most organic solvents.
[2][3]

Vapor Density 9 (vs air) [4]

Refractive Index (n₂₀/D) 1.462 [4]

Chemical Properties and Reactivity
Tributylphosphine's chemical behavior is dominated by the lone pair of electrons on the

phosphorus atom, which imparts both nucleophilic and basic characteristics. It is a potent

reducing agent and a highly effective ligand in transition metal catalysis.

Oxidation
Tributylphosphine reacts rapidly with atmospheric oxygen and other oxidizing agents to form

tributylphosphine oxide.[1] This reaction is exothermic and can be vigorous, contributing to its

pyrophoric nature.[3][6] For this reason, it must be handled under an inert atmosphere such as

nitrogen or argon.[1]
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Reaction with Oxygen: 2 P(C₄H₉)₃ + O₂ → 2 O=P(C₄H₉)₃

Role as a Reducing Agent
Tributylphosphine is a versatile reducing agent in organic synthesis.[7]

It is widely used for the cleavage of disulfide bonds in proteins and other organic molecules.[8]

The reaction is efficient and proceeds under mild conditions.

General Reaction: R-S-S-R' + PBu₃ + H₂O → R-SH + R'-SH + O=PBu₃

Click to download full resolution via product page

Tributylphosphine is an effective phosphine reagent in the Staudinger reaction, which

reduces azides to amines.[9][10] The reaction proceeds via the formation of an

iminophosphorane intermediate, which is then hydrolyzed to the corresponding amine and

tributylphosphine oxide.[10]

General Reaction: R-N₃ + PBu₃ → R-N=PBu₃ + N₂ R-N=PBu₃ + H₂O → R-NH₂ + O=PBu₃

Click to download full resolution via product page

Nucleophilicity
As a strong nucleophile, tributylphosphine participates in a variety of organic transformations.

[3][7]

It can catalyze the Michael addition of various nucleophiles to electron-deficient alkenes.[11]

Tributylphosphine can be used in the Mitsunobu reaction for the conversion of alcohols to

esters, ethers, and other functional groups with inversion of stereochemistry.[12][13]
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Ligand in Catalysis
Tributylphosphine serves as an important ligand for transition metal catalysts, particularly in

industrial processes like hydroformylation.[1][14] Its steric and electronic properties can

influence the activity and selectivity of the catalytic system.[11]

Experimental Protocols
Handling and Safety Precautions
Tributylphosphine is a hazardous substance and must be handled with appropriate safety

measures.

Inert Atmosphere: Due to its reactivity with air, all manipulations should be carried out under

an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[6]

Ventilation: Work in a well-ventilated fume hood to avoid inhalation of its strong-smelling and

toxic vapors.[6]

Fire Safety: It is highly flammable; keep away from ignition sources.[6] Use a dry chemical,

carbon dioxide, or foam fire extinguisher.[15]

Spills: Absorb spills with an inert material (e.g., vermiculite, sand) and dispose of it as

hazardous waste.[16]

General Protocol for the Reduction of Disulfides
This protocol provides a general method for the reduction of a disulfide bond using

tributylphosphine.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the

disulfide-containing compound in a suitable solvent (e.g., a mixture of water and an organic

solvent like isopropanol to aid solubility).

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://www.chemicalbook.com/synthesis/tributylphosphine.htm
https://www.organic-chemistry.org/abstracts/literature/381.shtm
https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://nrochemistry.com/staudinger-reaction/
https://nrochemistry.com/staudinger-reaction/
https://nrochemistry.com/staudinger-reaction/
https://en.wikipedia.org/wiki/Staudinger_reaction
https://pim-resources.coleparmer.com/sds/82385.pdf
https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Tributylphosphine: Add tributylphosphine (typically 1.1 to 1.5 equivalents per

disulfide bond) to the solution via a syringe.

Reaction: Stir the reaction mixture at room temperature. The reaction progress can be

monitored by techniques such as TLC or LC-MS. Reactions are often complete within 1-2

hours.

Workup: Upon completion, the reaction mixture can be worked up by extraction. The

tributylphosphine oxide byproduct is often soluble in the organic phase and can be

removed through subsequent purification steps like column chromatography.

General Protocol for the Staudinger Reaction
This protocol outlines the general procedure for the reduction of an azide to an amine.

Reaction Setup: Dissolve the azide in a suitable anhydrous solvent (e.g., THF, diethyl ether)

in a flame-dried, round-bottom flask under an inert atmosphere.

Addition of Tributylphosphine: Add tributylphosphine (1.0 to 1.2 equivalents) dropwise to

the stirred solution at room temperature.

Formation of Iminophosphorane: Stir the reaction mixture at room temperature. The

formation of the iminophosphorane is usually accompanied by the evolution of nitrogen gas.

The reaction can be monitored by TLC or IR spectroscopy (disappearance of the azide

peak).

Hydrolysis: Once the formation of the iminophosphorane is complete, add water to the

reaction mixture and continue stirring until the hydrolysis is complete (as monitored by TLC

or LC-MS).

Workup and Purification: The reaction mixture is typically concentrated, and the resulting

residue is purified by column chromatography to separate the amine product from the

tributylphosphine oxide byproduct.
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Conclusion
Tributylphosphine is a powerful and versatile reagent in the arsenal of synthetic chemists. Its

distinct physical and chemical properties, particularly its strong reducing and nucleophilic

nature, enable a wide range of chemical transformations. A thorough understanding of its

properties and adherence to strict safety and handling protocols are paramount for its effective

and safe utilization in the laboratory. This guide provides a foundational understanding for

researchers, scientists, and drug development professionals to leverage the full potential of

tributylphosphine in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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